1-(2-methoxyphenyl)-3-[(2-methoxyphenyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 3-(2-methoxyanilino)-1-(2-methoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H18N2O4/c1-23-15-9-5-3-7-12(15)19-13-11-17(21)20(18(13)22)14-8-4-6-10-16(14)24-2/h3-10,13,19H,11H2,1-2H3
• InChI Key: QAFPTZCQVNNJLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2CC(=O)N(C2=O)C3=CC=CC=C3OC
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

1-(2-methoxyphenyl)-3-[(2-methoxyphenyl)amino]-2,5-pyrrolidinedione, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPTP is a pyrrolidine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 1-(2-methoxyphenyl)-3-[(2-methoxyphenyl)amino]-2,5-pyrrolidinedione is complex and not fully understood. It is known to act as a prodrug, being converted to the toxic metabolite MPP+ by the enzyme monoamine oxidase-B (MAO-B) in dopaminergic neurons. MPP+ then selectively destroys these neurons by inhibiting mitochondrial respiration, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, depending on the system being studied. In the nervous system, it selectively destroys dopaminergic neurons, leading to Parkinson's-like symptoms in animal models. In the cardiovascular system, it has been shown to induce oxidative stress and inflammation in endothelial cells. In cancer research, it has been shown to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-methoxyphenyl)-3-[(2-methoxyphenyl)amino]-2,5-pyrrolidinedione in lab experiments is its selectivity for dopaminergic neurons, making it a valuable tool for studying Parkinson's disease. However, its toxicity and potential for off-target effects must be carefully considered when designing experiments. Additionally, the synthesis of this compound can be complex and time-consuming, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 1-(2-methoxyphenyl)-3-[(2-methoxyphenyl)amino]-2,5-pyrrolidinedione. One area of interest is the development of new treatments for Parkinson's disease based on the selective destruction of dopaminergic neurons. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

1-(2-methoxyphenyl)-3-[(2-methoxyphenyl)amino]-2,5-pyrrolidinedione can be synthesized through a multi-step process involving the reaction of 2-methoxybenzaldehyde with 2-methoxyaniline, followed by cyclization with ethyl acetoacetate and subsequent reduction with sodium borohydride. This method has been well-established in the literature and has been used by many researchers to produce this compound for their experiments.

Scientific Research Applications

1-(2-methoxyphenyl)-3-[(2-methoxyphenyl)amino]-2,5-pyrrolidinedione has been used in a variety of scientific research applications, including studies on the nervous system, cardiovascular system, and cancer. In the nervous system, this compound has been shown to selectively destroy dopaminergic neurons, making it a valuable tool for studying Parkinson's disease. In the cardiovascular system, this compound has been used to study the effects of oxidative stress and inflammation on endothelial cells. In cancer research, this compound has been shown to inhibit the growth of certain types of cancer cells.